Cas no 2228797-69-9 (3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid)

3-(2-Chloropyridin-3-yl)-2,2-dimethylpropanoic acid is a versatile intermediate in organic synthesis, particularly valued for its chloropyridine core and sterically hindered carboxylic acid functionality. The 2,2-dimethyl substitution enhances stability, while the chloropyridine moiety offers reactivity for further derivatization, making it useful in pharmaceutical and agrochemical applications. Its structural features facilitate selective modifications, enabling the synthesis of complex molecules with tailored properties. The compound’s well-defined purity and consistent performance make it a reliable choice for research and industrial processes requiring precise building blocks. Its compatibility with various coupling and functionalization reactions underscores its utility in advanced synthetic routes.
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid structure
2228797-69-9 structure
Product Name:3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
CAS No:2228797-69-9
MF:C10H12ClNO2
MW:213.660781860352
CID:5825770
PubChem ID:165798625
Update Time:2025-10-24

3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
    • 2228797-69-9
    • EN300-1977164
    • Inchi: 1S/C10H12ClNO2/c1-10(2,9(13)14)6-7-4-3-5-12-8(7)11/h3-5H,6H2,1-2H3,(H,13,14)
    • InChI Key: FAEBAHQADXENQL-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)CC(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 213.0556563g/mol
  • Monoisotopic Mass: 213.0556563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.2Ų

3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1977164-0.05g
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
2228797-69-9
0.05g
$983.0 2023-09-16
Enamine
EN300-1977164-0.1g
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
2228797-69-9
0.1g
$1031.0 2023-09-16
Enamine
EN300-1977164-0.25g
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
2228797-69-9
0.25g
$1078.0 2023-09-16
Enamine
EN300-1977164-0.5g
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
2228797-69-9
0.5g
$1124.0 2023-09-16
Enamine
EN300-1977164-1.0g
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
2228797-69-9
1g
$1172.0 2023-05-31
Enamine
EN300-1977164-2.5g
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
2228797-69-9
2.5g
$2295.0 2023-09-16
Enamine
EN300-1977164-5.0g
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
2228797-69-9
5g
$3396.0 2023-05-31
Enamine
EN300-1977164-10.0g
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
2228797-69-9
10g
$5037.0 2023-05-31
Enamine
EN300-1977164-1g
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
2228797-69-9
1g
$1172.0 2023-09-16
Enamine
EN300-1977164-5g
3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid
2228797-69-9
5g
$3396.0 2023-09-16

Additional information on 3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid

Introduction to 3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228797-69-9)

3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid, identified by the chemical identifier CAS No. 2228797-69-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a chloropyridine moiety linked to a dimethylpropanoic acid backbone, has garnered attention due to its structural features and potential biological activities. The presence of both the chloropyridine and dimethylpropanoic acid functional groups suggests a versatile scaffold that could be exploited for the development of novel therapeutic agents.

The chloropyridine ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets, including enzymes and receptors. The chlorine substituent at the 2-position enhances the electrophilicity of the ring, making it susceptible to nucleophilic attack and enabling further derivatization. This feature is particularly valuable in designing molecules that require specific interactions with biological systems.

On the other hand, the dimethylpropanoic acid moiety contributes to the compound's solubility and metabolic stability. The two methyl groups at the 2-position increase the hydrophobicity of the carboxylic acid group, which can be advantageous in drug delivery systems where membrane permeability is a critical factor. This structural element also provides a site for further functionalization, allowing chemists to tailor the properties of the compound for specific applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of 3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The chloropyridine moiety is particularly noteworthy, as it has been shown to interact with proteins involved in signal transduction and cell proliferation.

In addition to its potential as an enzyme inhibitor, 3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid has been investigated for its role in modulating receptor activity. The structural features of this compound make it a promising candidate for targeting G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By fine-tuning the substitution pattern on the chloropyridine ring and the dimethylpropanoic acid side chain, researchers can optimize binding interactions and enhance selectivity.

The synthesis of 3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid presents an interesting challenge due to the need to introduce both functional groups in a regioselective manner. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, recent developments in transition metal-catalyzed cross-coupling reactions have provided more efficient and scalable methods for constructing complex molecules like this one.

One particularly innovative approach involves the use of palladium-catalyzed borylation followed by Suzuki-Miyaura coupling to introduce the chloropyridine moiety. This method allows for high selectivity and yields significant advantages over traditional methods in terms of reaction efficiency and environmental impact. Additionally, recent studies have explored the use of flow chemistry techniques to improve scalability and reproducibility in the synthesis of this compound.

The pharmacological evaluation of 3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid has revealed several promising leads for further development. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammation and pain pathways. These findings are particularly exciting given the growing demand for novel therapeutics that target these mechanisms without significant side effects.

Furthermore, preclinical studies have shown that this compound exhibits good oral bioavailability and metabolic stability, making it a viable candidate for further development into an oral therapeutic agent. The combination of its structural features and favorable pharmacokinetic properties positions it as an attractive lead for drug discovery programs targeting inflammatory diseases.

The future prospects for 3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid are promising, with ongoing research focusing on optimizing its pharmacological profile and exploring new synthetic routes. Advances in biocatalysis and green chemistry are expected to play a significant role in enhancing the sustainability of its production process. Additionally, collaborations between academic institutions and pharmaceutical companies will likely accelerate its translation from bench research to clinical application.

In conclusion,3-(2-chloropyridin-3-yl)-2,2-dimethylpropanoic acid (CAS No. 2228797-69-9) represents a compelling example of how structural diversity can be leveraged to discover novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies,this compound holds significant promise as a lead molecule for future drug development efforts.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd